Cas no 1217675-84-7 (Fmoc-1,4-cis-acha-oh)

• Product Name: Fmoc-1,4-cis-acha-oh
• CAS No: 1217675-84-7
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 1216774
• PubChem ID: 4094934
• Update Time: 2025-05-20

Fmoc-1,4-cis-acha-oh Chemical and Physical Properties

Names and Identifiers

• Fmoc-cis-4-aminocyclohexane acetic acid
• Fmoc-1,4-cis-ACHA-OH
• 2-(trans-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• 2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexyl]acetic Acid
• CS-0455540
• 2-((1r pound not4r)-4-(((9H-fluoren-9-yl)methoxy)carbonylamino)cyclohexyl)acetic acid
• EN300-1716984
• AKOS027427208
• SS-4035
• 1023821-72-8
• cis-4-(Fmoc-amino)cyclohexane acetic acid
• 2-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
• AKOS005765951
• Fmoc-1,4-cis-ACHA
• 2-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• cis-1-(9-Fluorenylmethyloxycarbonylamino)-cyclohex-4-yl-acetic acid
• 2-((1r,4r)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• 1217650-00-4
• cis-[4-(Fmoc-amino)cyclohexyl]acetic acid
• 2-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
• Fmoc-1,4-trans-acha-oh, AldrichCPR
• 2-((1S,4s)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
• 2-[4-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
• G32197
• cis-[4-(Fmoc-amino)cyclohexyl]acetic acid, >=98.0% (HPLC)
• 2-[cis-4-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]cyclohexyl]acetic Acid
• Fmoc-1,4-trans-ACHA
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]aceticacid
• EN300-24593278
• EN300-1704446
• 1217675-84-7
• CS-0242199
• MFCD01862346
• (4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}CYCLOHEXYL)ACETIC ACID
• MFCD04973171
• trans-4-(9-Fluorenylmethyloxycarbonylamino)cyclohexyl-acetic acid
• A51195
• Z2050672505
• SY277928
• E70695
• FMOC-1,4-TRANS-ACHA-OH
• Fmoc-trans-4-aminocyclohexane acetic acid
• Fmoc-1,4-cis-acha-oh

• MDL： MFCD01862346
• Inchi： 1S/C23H25NO4/c25-22(26)13-15-9-11-16(12-10-15)24-23(27)28-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,24,27)(H,25,26)
• InChI Key： OAZYEKKFVGYBHJ-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(CC(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.17800
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 4.94950

Fmoc-1,4-cis-acha-oh Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Fmoc-1,4-cis-acha-oh

Fmoc-1,4-cis-acha-oh (CAS No. 1217675-84-7): A Comprehensive Overview

The compound Fmoc-1,4-cis-acha-oh (CAS No. 1217675-84-7) is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in advanced chemical synthesis and biotechnology. In this article, we will delve into the characteristics, synthesis methods, and recent research findings related to Fmoc-1,4-cis-acha-oh, providing a comprehensive understanding of its significance in modern chemistry.

Fmoc (9-fluorenylmethyloxycarbonyl) is a well-known protecting group used in peptide synthesis to protect amino groups during solid-phase synthesis. The integration of the Fmoc group into Fmoc-1,4-cis-acha-oh enhances its stability and functionality, making it a valuable intermediate in the construction of complex molecules. The cis configuration at the 1,4 positions indicates a specific stereochemical arrangement that is critical for its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of Fmoc-1,4-cis-acha-oh in the development of novel materials with tailored properties. For instance, researchers have explored its role in the synthesis of bioactive compounds and advanced polymers. Its ability to undergo precise chemical transformations under controlled conditions has made it a cornerstone in the design of functional materials for applications ranging from drug delivery systems to electronic devices.

The synthesis of Fmoc-CAS No. 1217675847 involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. Key steps include the coupling of the Fmoc group with the core structure and subsequent stereochemical optimizations to achieve the desired cis configuration. These advancements in synthetic methodology have been driven by breakthroughs in catalytic chemistry and green chemistry principles, aligning with global efforts to promote sustainable chemical practices.

In terms of applications, Fmoc-CAS No. 1217675847 has shown promise in various sectors. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. In materials science, its unique properties make it an ideal candidate for developing advanced polymers with enhanced mechanical and thermal stability. Furthermore, its role in nanotechnology applications is being actively explored, with researchers investigating its potential as a building block for nanostructured materials.

From an environmental standpoint, the development of efficient and eco-friendly synthesis routes for Fmoc-CAS No. 1217675847 has been a focal point for chemists worldwide. By minimizing waste generation and utilizing renewable resources where possible, these efforts contribute to reducing the environmental footprint associated with chemical manufacturing.

In conclusion, Fmoc-CAS No. 1217675847 stands as a testament to the ingenuity and progress in modern chemistry. Its versatile properties and wide-ranging applications underscore its importance as a key compound in contemporary research and industrial settings. As scientific advancements continue to unfold, we can expect even more innovative uses for this remarkable molecule.